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Compound of Interest

Compound Name: Ethyl 4-ethoxy-2-hydroxybenzoate

CAS No.: 29264-30-0

Cat. No.: B1606559

Get Quote

Executive Summary
Ethyl 4-ethoxy-2-hydroxybenzoate (EEHB) represents a distinct subclass of salicylate esters,

structurally bridging the gap between traditional flavor/fragrance salicylates and functional

antimicrobial benzoates. Unlike Ethyl Paraben (a pure preservative) or Ethyl Salicylate (a

rubefacient/flavoring), EEHB is primarily utilized as a functional cosmetic active with secondary

antimicrobial properties.

This guide provides a technical analysis of EEHB’s biological performance, grounding its

activity in Structure-Activity Relationships (SAR) and comparing it against industry-standard

alkyl benzoates.

Part 1: Chemical Identity & Structural Divergence
To understand the biological assay performance, we must first analyze the structural

differences that drive interaction with biological targets.
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Compound
Common
Name

Structure Key
Primary
Function

LogP
(Predicted)

Ethyl 4-ethoxy-2-

hydroxybenzoate

EEHB / 4-Ethoxy

Ethyl Salicylate

2-OH (Ortho), 4-

OEt (Para)

Skin Whitening,

Keratolytic
~3.4 - 3.8

Ethyl 4-

hydroxybenzoate
Ethyl Paraben 4-OH (Para)

Preservative

(Antimicrobial)
~2.47

Ethyl 2-

hydroxybenzoate
Ethyl Salicylate 2-OH (Ortho)

Analgesic,

Fragrance
~2.7 - 3.0

Structural Impact on Biology
The 2-Hydroxy Effect (Intramolecular Bonding): Like Ethyl Salicylate, EEHB possesses a

hydroxyl group ortho to the ester. This forms an intramolecular hydrogen bond, reducing the

polarity of the carbonyl oxygen. This makes EEHB more lipophilic and capable of deeper

dermal penetration than Ethyl Paraben.

The 4-Ethoxy Tail: The addition of an ethoxy group at the para position significantly increases

molecular volume and lipophilicity compared to the 4-hydroxy group of parabens. This steric

bulk prevents the rapid enzymatic degradation often seen with simple esters, potentially

extending its half-life in the stratum corneum.

Visualization: Structure-Activity Relationship (SAR)
The following diagram illustrates how the functional groups of EEHB dictate its biological

pathway compared to its analogs.
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Caption: SAR Map showing how the 4-ethoxy and 2-hydroxy substitutions shift EEHB's function

from pure preservation (Paraben) to functional dermatological activity.

Part 2: Biological Assay Performance
Antimicrobial Efficacy (MIC Assay)
While Ethyl Paraben is the gold standard for preservation, EEHB exhibits "functional"

antimicrobial activity. It is less potent against Gram-negative bacteria than parabens but shows

efficacy against specific dermatological pathogens (e.g., C. acnes).

Hypothesis: The increased lipophilicity of EEHB allows better penetration of the lipid-rich cell

walls of Gram-positive bacteria and fungi, but its steric bulk may hinder porin transport in

Gram-negative bacteria.

Comparative Data (Inferred from Class Behavior):
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Organism
Ethyl Paraben
(MIC)

Ethyl Salicylate
(MIC)

EEHB (Predicted
Performance)

S. aureus (Gram +) ~1000 µg/mL Moderate

High Activity

(Lipophilicity aids

penetration)

E. coli (Gram -) ~500-1000 µg/mL Low
Low Activity (Steric

hindrance)

C. albicans (Fungus) ~500 µg/mL Moderate

Moderate-High

(Alkoxy group

enhances fungal

targeting)

Dermatological Activity: Tyrosinase Inhibition &
Whitening
This is the critical differentiator. Unlike Ethyl Paraben, which is metabolically inert regarding

pigmentation, EEHB and its metabolite (4-ethoxysalicylic acid) are active tyrosinase inhibitors.

Mechanism: The 4-alkoxy group mimics the tyrosine substrate, allowing the molecule to

occupy the active site of tyrosinase, thereby inhibiting melanin synthesis.

Assay Performance: In B16 melanoma cell assays, 4-alkoxysalicylic acid derivatives

demonstrate dose-dependent reduction in melanin content without the high cytotoxicity

associated with hydroquinone.

Safety & Metabolism: Hydrolysis Assay
Biological safety relies on the rate at which the ester is hydrolyzed by tissue esterases into its

parent acid and ethanol.

Ethyl Paraben: Rapidly hydrolyzed to p-hydroxybenzoic acid (PHBA), which is rapidly

excreted.

EEHB: Hydrolyzes to 4-ethoxysalicylic acid.
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Note: 4-ethoxysalicylic acid is structurally related to salicylic acid (aspirin metabolite) but

possesses the ethoxy ether linkage, which is metabolically stable. This suggests a longer

duration of action in the tissue before clearance.

Part 3: Detailed Experimental Protocols
To validate the performance of EEHB against Ethyl Paraben, the following self-validating

protocols are recommended.

Protocol A: Comparative Minimum Inhibitory
Concentration (MIC)
Objective: Determine the lipophilicity-driven antimicrobial variance between EEHB and Ethyl

Paraben.

Preparation:

Dissolve EEHB and Ethyl Paraben in DMSO (Stock: 100 mg/mL).

Prepare Mueller-Hinton Broth (MHB) for bacteria and Sabouraud Dextrose Broth (SDB) for

fungi.

Dilution:

Perform serial 2-fold dilutions in 96-well plates (Range: 4000 µg/mL to 7.8 µg/mL).

Control: Include DMSO solvent control (must show no inhibition).

Inoculation:

Add

CFU/mL of S. aureus (ATCC 6538) and E. coli (ATCC 8739).

Incubation:

Incubate at 37°C for 24 hours.
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Readout:

Measure Optical Density (OD600).

Validation Criterion: The MIC is the lowest concentration with no visible growth.[1] EEHB is

expected to show lower MIC (better potency) against S. aureus than E. coli due to the

lipophilicity factor.

Protocol B: Enzymatic Hydrolysis Stability Assay
Objective: Assess the metabolic stability of the 4-ethoxy sterically hindered ester vs. the

accessible 4-hydroxy ester.

System: Porcine Liver Esterase (PLE) in Phosphate Buffer (pH 7.4).

Reaction:

Incubate 100 µM of EEHB and Ethyl Paraben separately with 10 units of PLE at 37°C.

Sampling:

Aliquot samples at 0, 15, 30, 60, and 120 minutes.

Quench immediately with ice-cold Acetonitrile.

Analysis (HPLC):

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (Gradient).

Detection: UV at 254 nm (Paraben) and 280 nm (EEHB).

Calculation:

Plot % Remaining vs. Time.

Expectation: EEHB will show a slower hydrolysis rate (
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) than Ethyl Paraben due to the ortho-hydroxyl hydrogen bonding shielding the carbonyl
carbon and the para-ethoxy steric bulk.

Visualization: Metabolic Pathway Comparison
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Caption: Metabolic fate of EEHB vs. Ethyl Paraben. EEHB releases a bioactive acid, whereas

Paraben releases a rapidly excreted metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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